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1. Compound Overview But-3-ynal (CAS Registry Number: 52844-23-2) is an organic compound with the

molecular formula C₄H₄O and a molecular weight of 68.0740 g/mol [1] [2]. Its structure features a terminal

alkyne and an aldehyde group, with the IUPAC name but-3-ynal and a SMILES representation of C#CCC=O

[2].

2. Quantitative Ion Energetics Data The primary gas phase ion energetics data available for But-3-ynal is

its ionization energy (IE), which is the energy required to remove an electron from the molecule, forming a

cation. The values, determined by different estimation (EST) methods, are summarized in the table below.

Table 1: Experimentally Determined Ionization Energies for But-3-ynal [1]

IE (eV) Method Reference

10.2 EST Takhistov and Ponomarev, 1994

9.85 EST Burgers, Holmes, et al., 1982

This ionization energy data is crucial for mass spectrometry-based analyses, as it influences how the

molecule ionizes and fragments in the gas phase under different experimental conditions.
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3. Experimental Protocol for Ionization Energy Measurement The following protocol outlines the

general methodology for determining ionization energies, as referenced in the NIST data.

Method: Electron Impact / Mass Spectrometry [1]
Principle: The molecule in the gas phase is bombarded with a beam of electrons of known energy.

The minimum electron energy required to produce a detectable parent cation signal corresponds to
the ionization energy.

Procedure:
Sample Introduction: Introduce a pure sample of But-3-ynal into the mass spectrometer's

inlet system, ensuring it is vaporized into the gas phase.
Ionization: Direct the vaporized sample into the ionization chamber, where it is subjected to a

controlled electron beam.
Energy Calibration: Calibrate the electron energy scale using a standard compound with a

known ionization energy.
Data Acquisition: Measure the intensity of the parent molecular ion (C₄H₄O⁺) as a function of

the electron energy.
Data Analysis: Determine the appearance energy of the parent ion, which is reported as the

vertical ionization energy. The variation in values (9.85 eV vs. 10.2 eV) can be attributed to
differences in experimental setup, calibration standards, or data interpretation methods

between research groups [1].

Experimental Workflow for Gas-Phase Analysis

The diagram below outlines a generalized workflow for conducting gas-phase ion energetics studies, from

sample handling to data interpretation.
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Diagram Title: Gas-Phase Ion Energetics Analysis Workflow

Research Implications and Applications

Understanding the ionization energy of a compound like But-3-ynal is fundamental in several research

areas:
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Mass Spectrometry Method Development: The IE value helps in predicting and optimizing

ionization efficiency in analytical methods, which is vital for detecting and quantifying this compound
in complex mixtures.

Reactivity Studies: Ionization energy is a key parameter in understanding the reactivity of molecules
in the gas phase, including their behavior in ion-ion or ion-molecule reactions [3].

Reference Data: This data serves as a benchmark for computational chemists to validate theoretical
models and calculations of molecular orbital energies.

Data Gaps and Notes

The primary data gap is the lack of other ion energetics parameters, such as proton affinity or electron

affinity, for But-3-ynal. Furthermore, the search results did not yield detailed, step-by-step protocols for

specific experiments on this molecule beyond the general methodology described.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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